![molecular formula C13H9Br2Cl2NO2 B560392 2,6-Dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine CAS No. 1355026-47-9](/img/structure/B560392.png)
2,6-Dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine
Overview
Description
“2,6-Dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine” is a chemical compound with the molecular formula C13H9Br2Cl2NO2 . It is a GPCR/G Protein class compound with a molecular weight of 441.93 .
Physical And Chemical Properties Analysis
The molecular weight of “2,6-Dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine” is 441.9 g/mol . Unfortunately, specific physical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Reactions with Methoxide and Methanethiolate
- Study Focus : Exploring the reactions of halogenated pyridines, including 2,6-dibromo pyridines, with sodium isopropanethiolate and methanethiolate. This research is significant for understanding the chemical behavior and potential applications of such compounds in synthetic chemistry (Testaferri et al., 1985).
Regioselective Halogenation of Activated Pyridines
- Research Goal : Investigating the regioselective halogenation of various pyridines, including 2,6-dibromo pyridines, which has implications in the synthesis of complex organic molecules (Canibano et al., 2001).
Coordination Chemistry of Pyridine Derivatives
- Objective : Studying the coordination chemistry of pyridine derivatives, such as 2,6-dichloropyridine N-oxide, which shares structural similarities with the compound . This research aids in understanding the complexation behaviors of such compounds (Russell et al., 1995).
Bromination of Hydroxypyridines
- Aim : Exploring the bromination process of hydroxypyridines, which can be applied to understand the chemical transformations of related compounds like 2,6-dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine (Kolder & Hertog, 2010).
Metal-Organic Hybrids Involving Pyridines
- Research Focus : Studying the structures of metal-organic hybrids involving pyridine derivatives, which provides insights into the potential uses of such compounds in material science and coordination chemistry (Koleša-Dobravc et al., 2015).
Synthesis and Luminescent Properties of Pyridine Complexes
- Objective : Investigating the synthesis and luminescent properties of pyridine complexes, which can inform potential applications of similar compounds in optoelectronics and luminescence-based technologies (Fan et al., 2004).
Spectroscopic Studies of Pyridine Derivatives
- Study Aim : Conducting spectroscopic studies of pyridine derivatives, including 2,6-dihydroxypyridine, which aids in understanding the physical and chemical properties of related compounds (Spinner & Yeoh, 1971).
Theoretical and Spectroscopic Analysis of Pyridine Analogs
- Research Goal : Performing theoretical and spectroscopic analysis of pyridine analogs, which provides a deeper understanding of the electronic and structural properties of similar compounds (Xavier & Gobinath, 2012).
Safety and Hazards
While specific safety and hazard information for “2,6-Dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine” was not found, it’s worth noting that similar compounds, such as 2,6-Dibromopyridine, are considered fatal if swallowed and may cause skin irritation, serious eye irritation, and respiratory irritation .
properties
IUPAC Name |
2,6-dibromo-3-[2-(2,4-dichlorophenoxy)ethoxy]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Br2Cl2NO2/c14-12-4-3-11(13(15)18-12)20-6-5-19-10-2-1-8(16)7-9(10)17/h1-4,7H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMGUBUXDNOMSRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OCCOC2=C(N=C(C=C2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Br2Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1355026-47-9 |
Source
|
| Record name | 1355026-47-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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